2-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-4-methylpyrimidine

• IUPAC Name: 3-cyclopropyl-6-[[1-(4-methylpyrimidin-2-yl)pyrrolidin-3-yl]methoxy]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H21N7O/c1-12-6-8-19-18(20-12)24-9-7-13(10-24)11-26-16-5-4-15-21-22-17(14-2-3-14)25(15)23-16/h4-6,8,13-14H,2-3,7,9-11H2,1H3
• InChI Key: SJPMCBMXLBHELF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC(C2)COC3=NN4C(=NN=C4C5CC5)C=C3
• Molecular Formula: C18H21N7O
• Molecular Weight: 351.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a triazolo[4,3-b]pyridazine ring, a pyrrolidine ring, and a methylpyrimidine ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The triazolo[4,3-b]pyridazine ring, in particular, is a fused ring system that can exist in several isomeric forms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the triazolo[4,3-b]pyridazine ring could potentially undergo reactions at the nitrogen atoms or at the carbon adjacent to the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple heteroatoms (nitrogen and oxygen) could result in the formation of hydrogen bonds, which could affect its solubility and stability.

Future Directions

Given the interesting structure of this compound and the biological activity of similar compounds, it could be worthwhile to synthesize this compound and evaluate its biological activity. In silico studies could also be performed to predict its pharmacokinetic properties and potential targets.